5-Bromo-3-fluoro-2-nitroaniline
Overview
Description
5-Bromo-3-fluoro-2-nitroaniline is a chemical compound with the CAS Number: 1193385-18-0 . It has a molecular weight of 235.01 . It is a solid at room temperature .
Synthesis Analysis
The synthesis of similar compounds typically involves a series of steps including nitration, conversion from the nitro group to an amine, and bromination . The order of these steps is important. For example, the nitration step usually needs to be the first step, not the bromination .Molecular Structure Analysis
The molecular structure of 5-Bromo-3-fluoro-2-nitroaniline is represented by the InChI code: 1S/C6H4BrFN2O2/c7-3-1-4(8)6(10(11)12)5(9)2-3/h1-2H,9H2 .Physical And Chemical Properties Analysis
5-Bromo-3-fluoro-2-nitroaniline is a solid at ambient temperature . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Organic Synthesis
“5-Bromo-3-fluoro-2-nitroaniline” is used in organic synthesis . Organic synthesis is a method of preparation of organic compounds. It is a science based on a set of principles and concepts that govern the design of synthetic routes, including the selection of reagents and reaction conditions.
Biochemistry Applications
This compound also finds its use in biochemistry . Biochemistry involves the study of chemical processes and substances which occur within living organisms. It forms a bridge between biology and chemistry by studying how complex chemical reactions give rise to life and life’s processes.
Reduction of Nitro-Aromatic Compounds
It has been used in the reduction of nitro-aromatic compounds . Nitro-aromatic compounds are a class of compounds which contain one or more nitro groups (-NO2) attached to an aromatic ring. Their reduction is often necessary in the synthesis of many kinds of organic compounds.
Oxidation of Alcohols
“5-Bromo-3-fluoro-2-nitroaniline” is used as a reagent for the oxidation of alcohols . The oxidation of alcohols is an important reaction in organic chemistry, where an alcohol is converted to a carbonyl compound.
Synthetic Transformations
This compound is used as a reagent for synthetic transformations . Synthetic transformations involve the conversion of a compound to a structurally different compound.
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that nitroanilines are often used in the synthesis of various organic compounds, suggesting that their targets could be diverse depending on the specific context .
Mode of Action
The mode of action of 5-Bromo-3-fluoro-2-nitroaniline involves several steps. First, a nitration occurs, followed by a conversion from the nitro group to an amine, and finally a bromination . The nitro group is meta directing, meaning that it directs incoming electrophiles to the meta position relative to itself .
Biochemical Pathways
Given its structure, it may be involved in electrophilic aromatic substitution reactions, which are key processes in the synthesis of many organic compounds .
Pharmacokinetics
Its physicochemical properties suggest that it may have high gi absorption and could be bbb permeant . Its lipophilicity (Log Po/w) is calculated to be 1.36, which may influence its bioavailability .
Result of Action
As a nitroaniline derivative, it may participate in various organic reactions, leading to the synthesis of a wide range of compounds .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-Bromo-3-fluoro-2-nitroaniline. For instance, its storage and shipping temperatures are typically ambient , suggesting that extreme temperatures could potentially affect its stability.
properties
IUPAC Name |
5-bromo-3-fluoro-2-nitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrFN2O2/c7-3-1-4(8)6(10(11)12)5(9)2-3/h1-2H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTQHTXBNGYMWER-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1N)[N+](=O)[O-])F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrFN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1193385-18-0 |
Source
|
| Record name | 5-Bromo-3-fluoro-2-nitroaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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